Cas no 62403-97-8 (2-Thiophenecarboxylic acid, 5-(4-bromophenyl)-4-methyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(4-bromophenyl)-4-methyl-, ethyl ester
• CAS No: 62403-97-8
• MF: C₁₄H₁₃BrO₂S
• MW: 325.220822095871
• CID: 445955
• PubChem ID: 821877
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 5-(4-bromophenyl)-4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(4-bromophenyl)-4-methyl-, ethyl ester
• ethyl 5-(4-bromophenyl)-4-methylthiophene-2-carboxylate
• DTXSID80356335
• AA-516/30012026
• ethyl 5-(4-bromophenyl)-4-methyl-2-thiophenecarboxylate
• 62403-97-8

• Inchi： 1S/C14H13BrO2S/c1-3-17-14(16)12-8-9(2)13(18-12)10-4-6-11(15)7-5-10/h4-8H,3H2,1-2H3
• InChI Key： BKQPLQBEMPXJKZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C)C=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 323.98199
• Monoisotopic Mass: 323.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3